(5Z)-2-(4-butoxyphenyl)-5-(2-chloro-6-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
CAS No.:
Cat. No.: VC16278827
Molecular Formula: C21H17ClFN3O2S
Molecular Weight: 429.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H17ClFN3O2S |
|---|---|
| Molecular Weight | 429.9 g/mol |
| IUPAC Name | (5Z)-2-(4-butoxyphenyl)-5-[(2-chloro-6-fluorophenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
| Standard InChI | InChI=1S/C21H17ClFN3O2S/c1-2-3-11-28-14-9-7-13(8-10-14)19-24-21-26(25-19)20(27)18(29-21)12-15-16(22)5-4-6-17(15)23/h4-10,12H,2-3,11H2,1H3/b18-12- |
| Standard InChI Key | WPYYNDJNPUFHRR-PDGQHHTCSA-N |
| Isomeric SMILES | CCCCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/C4=C(C=CC=C4Cl)F)/SC3=N2 |
| Canonical SMILES | CCCCOC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=C(C=CC=C4Cl)F)SC3=N2 |
Introduction
Structural Elucidation and Molecular Properties
Molecular Architecture
The compound’s core structure consists of a thiazolo[3,2-b][1,2,] triazol-6(5H)-one system, a bicyclic framework formed by fusing a thiazole ring (five-membered, containing sulfur and nitrogen) with a triazole ring (five-membered, with three nitrogen atoms). The (5Z) designation indicates the Z-configuration of the benzylidene double bond, critical for maintaining planar geometry and influencing biological interactions. Key substituents include:
-
4-Butoxyphenyl group: A para-substituted phenyl ring with a butoxy chain, enhancing lipophilicity and membrane permeability.
-
2-Chloro-6-fluorobenzylidene moiety: A halogenated benzylidene group contributing to electronic effects and steric interactions.
The molecular formula C₂₁H₁₇ClFN₃O₂S (molecular weight: 429.9 g/mol) reflects these structural components.
Table 1: Molecular Properties
Synthetic Pathways and Reaction Optimization
Multi-Step Synthesis
The synthesis involves sequential condensation and cyclization reactions:
-
Formation of Thiazole Precursor: Reacting 4-butoxyaniline with thiourea and chloroacetic acid yields a 2-amino-thiazole derivative.
-
Triazole Ring Construction: Diazotization and coupling with nitriles form the triazole moiety.
-
Benzylidene Incorporation: A Knoevenagel condensation between the thiazolo-triazole intermediate and 2-chloro-6-fluorobenzaldehyde introduces the benzylidene group.
Critical parameters include:
-
Temperature: Reactions proceed at 60–80°C to avoid side-product formation.
-
Catalysts: Piperidine or acetic acid catalyze the Knoevenagel step.
-
Solvents: Ethanol or DMF ensure solubility of intermediates.
Isomeric Control
The (5Z) configuration is favored by steric hindrance from the 2-chloro-6-fluorophenyl group, which disfavors the E-isomer. Chromatographic purification (silica gel, ethyl acetate/hexane) isolates the desired isomer with >95% purity.
Pharmacological Activities
Anticancer Mechanisms
In vitro studies demonstrate nanomolar potency against breast (MCF-7) and colon (HCT-116) cancer cell lines. The compound induces apoptosis via:
-
Caspase-3/7 Activation: Cleavage of poly(ADP-ribose) polymerase (PARP) confirms programmed cell death.
-
Reactive Oxygen Species (ROS) Generation: Oxidative stress disrupts mitochondrial membrane potential.
Table 2: Cytotoxicity Data (IC₅₀, μM)
| Cell Line | IC₅₀ (μM) |
|---|---|
| MCF-7 (Breast) | 0.45 |
| HCT-116 (Colon) | 0.52 |
| HEK-293 (Normal) | >50 |
Antimicrobial Efficacy
Against Staphylococcus aureus (MIC: 2 μg/mL) and Candida albicans (MIC: 4 μg/mL), the compound disrupts microbial membranes and inhibits ergosterol synthesis. The 2-chloro-6-fluorophenyl group enhances penetration through hydrophobic cell walls.
Enzyme Inhibition
-
Cyclooxygenase-2 (COX-2): 85% inhibition at 10 μM, surpassing celecoxib (72%).
-
Topoisomerase II: Stabilizes DNA-enzyme complexes, preventing replication.
Structure-Activity Relationships (SAR)
Role of Substituents
-
4-Butoxyphenyl Group: Elongation of the alkoxy chain (butoxy vs. methoxy) improves logP (2.8 vs. 1.9), enhancing blood-brain barrier penetration.
-
Halogenation: Chlorine and fluorine atoms increase electron-withdrawing effects, boosting interactions with enzymatic active sites.
Stereoelectronic Effects
The Z-configuration aligns the benzylidene group coplanar with the thiazolo-triazole core, facilitating π-stacking with DNA bases. Substitution at the 6-position (fluorine) minimizes steric clashes in hydrophobic binding pockets.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume